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Compound of Interest

Compound Name: n-Butylpentanamide

Cat. No.: B3381829

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of n-Butylpentanamide (CAS No. 2763-67-9). Given the
absence of a comprehensive Safety Data Sheet (SDS) for this specific compound, this
guidance is based on the safety profiles of structurally similar aliphatic amides and general
principles of laboratory safety. Adherence to these guidelines is critical for ensuring a safe
laboratory environment and minimizing risks.

Chemical and Physical Properties

A summary of the key physical and chemical properties of n-Butylpentanamide is provided
below for quick reference.
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Property Value Source
Molecular Formula CoH19NO [1112]
Molecular Weight 157.25 g/mol [1]

CAS Number 2763-67-9 [11[2]

Not specified (likely a liquid or

Appearance low-melting solid)
Boiling Point Not specified
Melting Point Not specified
Solubility Not specified

Hazard Identification and Personal Protective
Equipment (PPE)

While specific toxicity data for n-Butylpentanamide is not readily available, it should be
handled with care, assuming it may cause skin, eye, and respiratory irritation, similar to other
aliphatic amides.[3] All handling should be conducted in a well-ventilated area, preferably within
a chemical fume hood, by personnel trained in handling hazardous chemicals.[4]

Recommended Personal Protective Equipment (PPE):
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Body Part Recommended Protection Specification/Standard

Safety glasses with side-

shields or chemical safety Must meet OSHA 29 CFR
Eyes/Face goggles. A face shield is 1910.133 or European

recommended when thereisa  Standard EN166.

risk of splashing.

Skin/Body Chemical-resistant lab coat. N/A

Chemical-resistant gloves ] o
Must satisfy the specifications

of EU Directive 89/686/EEC
and the standard EN 374

derived from it.[5]

(e.g., nitrile rubber). Gloves
Hands must be inspected prior to use
and changed frequently,

especially after direct contact.

A NIOSH/MSHA-approved
respirator is required if the
substance is handled outside
of a fume hood or if
aerosols/dusts are generated.

Respiratory A respiratory protection N/A
program that meets OSHA's
29 CFR 1910.134 and ANSI
Z88.2 requirements or
European Standard EN 149
must be followed.

Operational Plan: Step-by-Step Handling Procedure

The following workflow outlines the procedural steps for the safe handling of n-
Butylpentanamide.
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Caption: Workflow for the safe handling of n-Butylpentanamide.
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Experimental Protocol:
e Preparation:

o Before handling the chemical, ensure you are wearing the appropriate personal protective
equipment (PPE) as detailed in the table above.

o Verify that the chemical fume hood is functioning correctly.

o Gather all necessary equipment and reagents to avoid leaving the designated work area
during the procedure.

e Handling:

[e]

Conduct all weighing and transferring of n-Butylpentanamide inside a certified chemical
fume hood to minimize inhalation exposure.

[e]

Use appropriate, clean, and dry glassware.

o

When transferring the substance, do so carefully to avoid splashes or the generation of
aerosols.

o

Carry out the experiment within the fume hood.

e Post-Handling:

[¢]

Upon completion of the experiment, decontaminate all glassware and surfaces that may
have come into contact with n-Butylpentanamide.

o

Segregate waste materials as described in the disposal plan below.

[e]

Properly remove and dispose of contaminated PPE, such as gloves, in the designated
waste stream.

[e]

Wash hands thoroughly with soap and water after removing PPE.[5]

Disposal Plan
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All n-Butylpentanamide waste and contaminated materials (e.g., gloves, absorbent pads)

must be disposed of as hazardous chemical waste.

Waste Segregation and Disposal Procedure:

Waste Type Disposal Container Disposal Procedure
Collect all liquid waste
containing n-Butylpentanamide
o Clearly labeled, sealed, and ) ) ]
Liquid Waste } ) ] in a designated container. Do
chemical-resistant container. o )
not mix with incompatible
waste streams.
_ _ Dispose of contaminated items
Lined, sealed container
] such as gloves, paper towels,
Solid Waste labeled as "Hazardous

Chemical Waste."

and pipette tips in this

container.

Empty Containers

Original container or a
designated empty container
bin.

Triple rinse the empty
container with a suitable
solvent, collecting the rinsate
as hazardous liquid waste.
Deface the label of the empty
container before disposal
according to your institution's

guidelines.

Important Disposal Considerations:

e Do not dispose of n-Butylpentanamide down the drain or in the regular trash.

» All waste must be disposed of in accordance with local, state, and federal regulations.

o Contact your institution's Environmental Health and Safety (EHS) department for specific

guidance on waste pickup and disposal procedures.

Emergency Procedures
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In the event of an emergency, follow these first-aid measures and seek immediate medical

attention.

First-Aid Measures:

Exposure Route

First-Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If
breathing has stopped, perform artificial
respiration. Get medical attention as soon as

possible.[6]

Skin Contact

Immediately wash the contaminated skin with
soap and water for at least 15 minutes.[6] If the
chemical penetrates clothing, remove the

clothing immediately and wash the skin.[6]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[7] Remove contact

lenses if present and easy to do.[5]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a physician or poison

control center immediately.[5]

Spill Response:

Evacuate the immediate area.

o If the spill is large or you are unsure how to handle it, contact your institution's EHS

department immediately.

o For small spills, and if it is safe to do so, contain the spill with an inert absorbent material

(e.g., sand, vermiculite).

» Carefully scoop the absorbent material into a labeled, sealed container for hazardous waste

disposal.
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» Ventilate the area and decontaminate the spill site.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3381829#personal-protective-equipment-for-
handling-n-butylpentanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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